Efficient synthesis of 5-hydroxymethylfurfural from mannose with a reusable MCM-41-supported tin catalyst†

Catalysis Science & Technology Pub Date: 2018-09-17 DOI: 10.1039/C8CY01630E

Abstract

The synthesis of furan compounds by renewable carbohydrates has emerged as an important path toward biomass utilization. 5-Hydroxymethylfurfural (5-HMF) and furfural are two typical furan products from cellulosic and hemicellulosic materials, of which the primary components (hexoses and pentoses) undergo selective dehydration. It is worth noting that hemicellulose is rich in not only pentoses but also hexoses, indicating the feasibility of producing 5-HMF and furfural simultaneously. However, research on the production of 5-HMF from hemicellulose-derived hexoses remains lacking. Mannose, a major hexose component of hemicellulose, has been previously found to be a suitable feedstock for 5-HMF production in the presence of homogeneous catalysts, such as metal salts. In this work, Cr-, Al- and Sn/MCM-41 catalysts were prepared by a simple impregnation method and characterized. The conversion of mannose into 5-HMF was evaluated in dimethyl sulfoxide (DMSO) solvent. It was found that the as-synthesized Sn/MCM-41 catalyst showed a superior activity to Cr/MCM-41 and Al/MCM-41. Mannose could be effectively converted into 5-HMF with a yield of ∼45% and ∼88% conversion at 150 °C after 60 min, which were comparable to reported results over heterogeneous catalysts. The as-synthesized Sn/MCM-41 catalyst was also efficient for the conversion of glucose and fructose with reasonable 5-HMF yields. The Sn/MCM-41 catalyst could be reused for eight consecutive cycles without significant loss of catalytic activity.

Graphical abstract: Efficient synthesis of 5-hydroxymethylfurfural from mannose with a reusable MCM-41-supported tin catalyst
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